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Compound of Interest

Compound Name: Tetradecahydroanthracene

Cat. No.: B3428247

For immediate release

This document provides essential safety and logistical information for the proper disposal of
Tetradecahydroanthracene (CAS No. 6596-35-6). The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals while
minimizing environmental impact. Adherence to these guidelines is critical for maintaining a
safe and compliant laboratory environment.

Safety and Hazard Profile

Tetradecahydroanthracene is classified under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) with the following hazards:

e Harmful if swallowed.[1]
e May cause long-lasting harmful effects to aquatic life.[1]

Understanding these hazards is the first step in safe handling and disposal. All personnel
handling this chemical should be familiar with its Safety Data Sheet (SDS) and take appropriate
precautions.

Quantitative Safety Data

A summary of the key quantitative safety data for Tetradecahydroanthracene is provided in
the table below. This information is crucial for risk assessment and the implementation of safe
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handling procedures.

Property Value Source
H302: Harmful if
swallowedH413: May cause
GHS Hazard Statements ) PubChem[1]
long lasting harmful effects to
aquatic life
] P501: Dispose of contents/
GHS Precautionary Statement )
) container to an approved PubChem[1]
(Disposal) ]
waste disposal plant
Molecular Formula C14H24 PubChem[1]
Molecular Weight 192.34 g/mol PubChem[1]
Melting Point 47-49 °C ChemicalBook[2]
Boiling Point 273.7 °C at 760 mmHg Chemsrc[3]
Flash Point 105.1 °C Chemsrc|[3]

Disposal Procedures

The primary directive for the disposal of Tetradecahydroanthracene is to avoid environmental
release and to utilize an approved waste disposal service.[1] Improper disposal can lead to
environmental contamination and potential harm to aquatic ecosystems.

Step-by-Step Disposal Protocol:
e Waste Collection:

o Collect waste Tetradecahydroanthracene and any contaminated materials (e.qg.,
absorbent pads, gloves, glassware) in a designated, properly labeled, and sealed
container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Tetradecahydroanthracene
https://pubchem.ncbi.nlm.nih.gov/compound/Tetradecahydroanthracene
https://pubchem.ncbi.nlm.nih.gov/compound/Tetradecahydroanthracene
https://pubchem.ncbi.nlm.nih.gov/compound/Tetradecahydroanthracene
https://www.chemicalbook.com/ChemicalProductProperty_US_CB31255084.aspx
https://www.chemsrc.com/en/cas/6596-35-6_417021.html
https://www.chemsrc.com/en/cas/6596-35-6_417021.html
https://www.benchchem.com/product/b3428247?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tetradecahydroanthracene
https://www.benchchem.com/product/b3428247?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"Tetradecahydroanthracene,” and the associated hazard symbols (e.g., harmful,
environmental hazard).

o Storage:

o Store the sealed waste container in a designated hazardous waste accumulation area.
This area should be secure, well-ventilated, and away from incompatible materials.

e Arrange for Professional Disposal:

o Contact your institution's EHS office or a licensed hazardous waste disposal contractor to
arrange for pickup and disposal.

o Provide the contractor with a complete and accurate description of the waste, including its
composition and known hazards.

o Disposal will likely involve high-temperature incineration at a permitted facility, which is a
common and effective method for destroying polycyclic aromatic hydrocarbons (PAHS).[4]

Experimental Protocols

While specific experimental protocols for the disposal of Tetradecahydroanthracene are not
detailed in publicly available literature, the general principles for the disposal of solid and liquid
chemical waste should be followed. The key "experiment” in this context is the safe and
compliant packaging and handover of the waste to a professional disposal service.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Tetradecahydroanthracene.
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Caption: Disposal workflow for Tetradecahydroanthracene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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